Cas no 33033-00-0 ((methylimino)dipropane-3,1-diyl dimethanesulfonate 4-methylbenzenesulfonate (1:1))

• Product Name: (methylimino)dipropane-3,1-diyl dimethanesulfonate 4-methylbenzenesulfonate (1:1)
• CAS No: 33033-00-0
• MF: C₁₆H₂₉NO₉S₃
• MW: 475.597761869431
• CID: 917523
• PubChem ID: 284315
• Update Time: 2025-04-19

(methylimino)dipropane-3,1-diyl dimethanesulfonate 4-methylbenzenesulfonate (1:1) Chemical and Physical Properties

Names and Identifiers

• (methylimino)dipropane-3,1-diyl dimethanesulfonate 4-methylbenzenesulfonate (1:1)
• 1-Propanol,3'-(methylimino)di-, dimethanesulfonate (ester), p-toluenesulfonate
• 1-Propanol,3'-(methylimino)bis-, dimethanesulfonate (ester), 4-methylbenzenesulfonate (salt)
• 33033-00-0
• NSC140118
• (methylimino)dipropane-3,1-diyl dimethanesulfonate 4-methylbenzenesulfonate(1:1)
• NSC-140118
• DTXSID90300945

• Inchi： 1S/C9H21NO6S2.C7H8O3S/c1-10(6-4-8-15-17(2,11)12)7-5-9-16-18(3,13)14;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： FPERCOWTONGURQ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCN(C)CCCOS(C)(=O)=O.S(C1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 475.10057
• Monoisotopic Mass: 475.100444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 572
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170

Experimental Properties

• Boiling Point: 497.7°C at 760 mmHg
• Flash Point: 254.8°C
• PSA: 144.35